(6-Fluoro-4-methylpyridin-3-yl)methanamine

• IUPAC Name: (6-fluoro-4-methylpyridin-3-yl)methanamine
• InChI: InChI=1S/C7H9FN2/c1-5-2-7(8)10-4-6(5)3-9/h2,4H,3,9H2,1H3
• InChI Key: PAILNORVJOIZKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1CN)F
• Molecular Formula: C7H9FN2
• Molecular Weight: 140.16 g/mol

Description

“(6-Fluoro-4-methylpyridin-3-yl)methanamine” is a chemical compound with the molecular formula C7H9FN2 and a molecular weight of 140.16. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H7FN2/c7-6-2-1-5(3-8)4-9-6/h1-2,4H,3,8H2. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. The compound should be stored at a temperature of -10°C.

Scientific Research Applications

Ni(II) Complexes for Catalysis : Nickel(II) complexes derived from fluorinated tripodal ligands, including (6-Fluoro-4-methylpyridin-3-yl)methanamine, have been synthesized and characterized. These complexes have shown catalytic efficiency in the oxidation of cyclohexane and C-O coupling reactions of phenol with aryl halides, showcasing their potential in catalysis and organic synthesis (Kerbib et al., 2020).

Synthesis of Dopamine and Serotonin Receptors Antagonist : The compound has been involved in the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a key moiety in potent dopamine D2 and D3 and serotonin-3 (5-HT3) receptors antagonist. The synthesis involves nucleophilic substitution and highlights the compound's role in the development of pharmaceutical agents (Hirokawa et al., 2000).

Zinc(II) Complexes for Polylactide Synthesis : Zinc(II) complexes containing this compound have been used as pre-catalysts for the ring-opening polymerization of rac-lactide, leading to the production of heterotactic-enriched polylactide. This showcases the role of the compound in polymer synthesis and its potential applications in material science (Kwon et al., 2015).

Biased Agonists for Serotonin Receptors : Derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, a category that includes this compound, have been designed as "biased agonists" for serotonin 5-HT1A receptors. These derivatives have shown high receptor affinity and selectivity, demonstrating their potential in therapeutic applications for CNS disorders (Sniecikowska et al., 2019).

Iron(III) Complexes for Cellular Imaging and Photocytotoxicity : Iron(III) complexes with pyridoxal Schiff bases and this compound have been studied for their uptake in cancer cells and photocytotoxicity. This research indicates the potential application of the compound in medicinal chemistry and oncology (Basu et al., 2015).

Safety and Hazards

The compound is classified as dangerous, with hazard statements including H302, H312, H315, H318, H332, and H335. These codes indicate that the compound can be harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin irritation, serious eye damage, and respiratory irritation. Appropriate safety measures should be taken when handling this compound.